(E)-1-(7-(2-fluorophenyl)-1,4-thiazepan-4-yl)-3-(furan-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]-3-(furan-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C18H18FNO2S/c19-16-6-2-1-5-15(16)17-9-10-20(11-13-23-17)18(21)8-7-14-4-3-12-22-14/h1-8,12,17H,9-11,13H2/b8-7+
• InChI Key: GPVLINXVNMKLPA-BQYQJAHWSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC=CC=C2F)C(=O)C=CC3=CC=CO3
• Isomeric SMILES: C1CN(CCSC1C2=CC=CC=C2F)C(=O)/C=C/C3=CC=CO3
• Molecular Formula: C18H18FNO2S
• Molecular Weight: 331.4 g/mol

Description

(E)-1-(7-(2-fluorophenyl)-1,4-thiazepan-4-yl)-3-(furan-2-yl)prop-2-en-1-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Photophysical Properties and Solvatochromic Effects

Research on chalcone derivatives, which share structural similarities with the query compound, indicates significant interest in their photophysical properties. For instance, Kumari et al. (2017) investigated the effects of solvent polarity on the absorption and fluorescence characteristics of similar chalcone derivatives. Their findings highlight the solvatochromic effects and intramolecular charge transfer interactions, suggesting potential applications in understanding solvent-environment interactions and designing fluorescence-based sensors (Kumari, Varghese, George, & S.Y.N., 2017).

Antianxiety and Anticandidal Agents

Compounds with structural features akin to the query chemical have been synthesized as potential therapeutic agents. Anzini et al. (2008) explored ethyl 8-fluoro-6-(3-nitrophenyl)-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate for its high affinity towards central benzodiazepine receptors, demonstrating potential as a safe antianxiety agent (Anzini et al., 2008). Additionally, Altıntop et al. (2014) synthesized and evaluated thiazolyl hydrazone derivatives for their anticandidal activity, identifying compounds with significant antifungal properties (Altıntop et al., 2014).

Fluorescent Probes and Drug Tracers

Rodríguez et al. (2017) developed a BODIPY-fluorophore based probe for biodistribution studies of a new anti-Chagas agent. This research underscores the utility of designing fluorescent probes for tracking the distribution of potential therapeutic compounds in vivo, enabling the study of their pharmacokinetics and biodistribution (Rodríguez et al., 2017).

Synthesis of Heterocyclic Compounds

Studies also focus on the synthesis of heterocyclic compounds for various applications. Reddy et al. (2012) reported on the In(OTf)3-catalyzed synthesis of thiazine and oxazine derivatives from furan-2-yl(phenyl)methanol derivatives, indicating a methodological interest in creating complex molecules that could serve as pharmaceuticals or materials science intermediates (Reddy et al., 2012).